Cas no 1439366-09-2 (Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-)

• Product Name: Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-
• CAS No: 1439366-09-2
• MF: C₇H₉BN₂O₃
• MW: 179.96896147728
• CID: 5906752
• PubChem ID: 119086311
• Update Time: 2025-05-22

Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-
• 1439366-09-2
• [2-(methylcarbamoyl)pyridin-4-yl]boronic acid
• EN300-7444731

• Inchi： 1S/C7H9BN2O3/c1-9-7(11)6-4-5(8(12)13)2-3-10-6/h2-4,12-13H,1H3,(H,9,11)
• InChI Key： XDZFQEFWTJQQND-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(C(NC)=O)C=1)(O)O

Computed Properties

• Exact Mass: 180.0706223g/mol
• Monoisotopic Mass: 180.0706223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 6.72±0.10(Predicted)

Additional information on Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-

Exploring Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]- (CAS No. 1439366-09-2): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]- (CAS No. 1439366-09-2) has emerged as a compound of significant interest due to its unique structural properties and wide-ranging applications. This boronic acid derivative is particularly notable for its role in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and industry professionals alike are increasingly focusing on this compound for its potential in drug discovery, material science, and catalysis.

The compound's pyridine and methylamino carbonyl moieties contribute to its reactivity and versatility. These functional groups make it an excellent candidate for Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds. Given the growing demand for green chemistry and sustainable practices, the efficiency of Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]- in such reactions aligns perfectly with current trends. Its ability to facilitate reactions under mild conditions reduces energy consumption and waste, addressing key concerns in environmentally friendly synthesis.

Another area where this compound shines is in the development of pharmaceutical intermediates. The boronic acid group is known for its bioisosteric properties, often used to mimic carboxylic acids in drug design. This has led to its incorporation in protease inhibitors and other therapeutic agents. With the rise of personalized medicine and targeted therapies, the demand for high-purity Boronic acid derivatives like CAS No. 1439366-09-2 is expected to grow. Researchers are also exploring its potential in bioconjugation, where it can be used to label biomolecules for diagnostic purposes.

From a commercial perspective, the compound's stability and solubility profile make it a preferred choice for high-throughput screening (HTS) in drug discovery. Its compatibility with aqueous and organic solvents allows for flexible experimental designs, a feature highly valued in combinatorial chemistry. Moreover, the increasing popularity of AI-driven drug discovery has put a spotlight on compounds like Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-, as they are often included in virtual screening libraries due to their diverse reactivity.

In the field of material science, this boronic acid derivative is being investigated for its potential in creating self-healing polymers and smart materials. The dynamic covalent bonds formed by boronic acids can be reversibly broken and reformed, offering exciting possibilities for responsive materials. This aligns with the broader trend toward sustainable materials and circular economy initiatives, where recyclability and durability are paramount.

As the scientific community continues to explore the boundaries of Boronic acid, B-[2-[(methylamino)carbonyl]-4-pyridinyl]-, its applications are likely to expand even further. Whether in catalysis, medicinal chemistry, or advanced materials, this compound exemplifies the intersection of innovation and practicality. For those seeking to stay ahead in these rapidly evolving fields, understanding the properties and potential of CAS No. 1439366-09-2 is essential.